4-[4-FLUORO-3-(MORPHOLINE-4-SULFONYL)BENZAMIDO]BENZOIC ACID

• IUPAC Name: 4-[(4-fluoro-3-morpholin-4-ylsulfonylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C18H17FN2O6S/c19-15-6-3-13(11-16(15)28(25,26)21-7-9-27-10-8-21)17(22)20-14-4-1-12(2-5-14)18(23)24/h1-6,11H,7-10H2,(H,20,22)(H,23,24)
• InChI Key: GBVVOEOBNKJSNG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O)F
• Molecular Formula: C18H17FN2O6S
• Molecular Weight: 408.4 g/mol

Description

4-[4-Fluoro-3-(morpholine-4-sulfonyl)benzamido]benzoic acid is a chemical compound with the molecular formula C₁₇H₁₇FN₂O₅S. It is known for its unique structure, which includes a fluorine atom, a morpholine ring, and a sulfonyl group. This compound is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-Fluoro-3-(morpholine-4-sulfonyl)benzamido]benzoic acid typically involves multiple steps. One common method starts with the preparation of 4-fluoro-3-nitrobenzoic acid, which is then reduced to 4-fluoro-3-aminobenzoic acid. This intermediate is reacted with morpholine-4-sulfonyl chloride to form the desired product. The reaction conditions often involve the use of solvents like dichloromethane and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving advanced purification techniques like recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

4-[4-Fluoro-3-(morpholine-4-sulfonyl)benzamido]benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride.

Substitution: The fluorine atom can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

4-[4-Fluoro-3-(morpholine-4-sulfonyl)benzamido]benzoic acid is used in various scientific research fields, including:

Chemistry: As a reagent in organic synthesis and catalysis.

Biology: In studies involving enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[4-Fluoro-3-(morpholine-4-sulfonyl)benzamido]benzoic acid involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to changes in cellular functions .

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-3-(morpholine-4-sulfonyl)benzoic acid
• 3-(Morpholine-4-sulfonyl)benzoic acid

Uniqueness

4-[4-Fluoro-3-(morpholine-4-sulfonyl)benzamido]benzoic acid is unique due to its combination of a fluorine atom, a morpholine ring, and a sulfonyl group. This structure imparts specific chemical properties that make it valuable in various research applications. Compared to similar compounds, it may offer enhanced reactivity or selectivity in certain reactions .